Cas no 148073-34-1 ((S)-4-(Methoxycarbonyl)amino-5-hexenoic Acid Ethyl Ester)

• Product Name: (S)-4-(Methoxycarbonyl)amino-5-hexenoic Acid Ethyl Ester
• CAS No: 148073-34-1
• MF: C₁₀H₁₇NO₄
• MW: 215.24628329277
• CID: 5577019
• Update Time: 2025-11-06

(S)-4-(Methoxycarbonyl)amino-5-hexenoic Acid Ethyl Ester Chemical and Physical Properties

Names and Identifiers

• (S)-4-[(Methoxycarbonyl)amino]-5-hexenoic Acid Ethyl Ester
• 5-Hexenoic acid, 4-[(methoxycarbonyl)amino]-, ethyl ester, (S)- (9CI)
• (S)-4-(Methoxycarbonyl)amino-5-hexenoic Acid Ethyl Ester

• Inchi： 1S/C10H17NO4/c1-4-8(11-10(13)14-3)6-7-9(12)15-5-2/h4,8H,1,5-7H2,2-3H3,(H,11,13)/t8-/m1/s1
• InChI Key： KPKUVVDIZJKERG-MRVPVSSYSA-N
• SMILES： C(OCC)(=O)CC[C@H](NC(OC)=O)C=C

Experimental Properties

• Density: 1.050±0.06 g/cm3(Predicted)
• Boiling Point: 316.0±42.0 °C(Predicted)
• pka: 11.62±0.46(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (S)-4-(Methoxycarbonyl)amino-5-hexenoic Acid Ethyl Ester

Comprehensive Overview of (S)-4-(Methoxycarbonyl)amino-5-hexenoic Acid Ethyl Ester (CAS No. 148073-34-1)

(S)-4-(Methoxycarbonyl)amino-5-hexenoic Acid Ethyl Ester (CAS No. 148073-34-1) is a chiral organic compound widely utilized in pharmaceutical synthesis and biochemical research. Its unique structure, featuring an ethyl ester group and a methoxycarbonylamino moiety, makes it a valuable intermediate for the development of enantioselective drugs. Researchers and manufacturers often seek this compound for its role in asymmetric synthesis, particularly in the production of bioactive molecules targeting neurological and metabolic disorders.

The growing demand for chiral building blocks like (S)-4-(Methoxycarbonyl)amino-5-hexenoic Acid Ethyl Ester aligns with trends in personalized medicine and green chemistry. Recent studies highlight its potential in peptide mimetics and enzyme inhibitors, addressing common search queries such as "chiral intermediates for drug discovery" and "sustainable synthesis of amino acid derivatives." Its hexenoic acid backbone also attracts interest in biodegradable polymer research, a hotspot in eco-friendly material science.

From a technical perspective, the compound’s CAS No. 148073-34-1 ensures precise identification in regulatory and safety documentation, a critical aspect for compliance-driven industries. Analytical techniques like HPLC and NMR are typically employed to verify its enantiomeric purity, a key concern for users searching for "high-purity chiral compounds" or "QC methods for ester derivatives."

Innovative applications of (S)-4-(Methoxycarbonyl)amino-5-hexenoic Acid Ethyl Ester extend to prodrug design, where its hydrolytic stability under physiological conditions is exploited. This aligns with frequent searches on "prodrug optimization strategies" and "controlled-release formulations." Additionally, its compatibility with click chemistry protocols makes it relevant for modular synthesis approaches, a trending topic in combinatorial chemistry forums.

In summary, (S)-4-(Methoxycarbonyl)amino-5-hexenoic Acid Ethyl Ester (CAS No. 148073-34-1) bridges multiple disciplines—from medicinal chemistry to sustainable materials. Its versatility and alignment with current scientific priorities ensure continued relevance in both academic and industrial settings.